Cas no 1697705-46-6 (tert-butyl 3-(2,2-difluoroethoxy)-3-(iodomethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2,2-difluoroethoxy)-3-(iodomethyl)piperidine-1-carboxylate
• CAS No: 1697705-46-6
• MF: C₁₃H₂₂F₂INO₃
• MW: 405.219963550568
• CID: 6404421
• PubChem ID: 114774754
• Update Time: 2025-10-29

tert-butyl 3-(2,2-difluoroethoxy)-3-(iodomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,2-difluoroethoxy)-3-(iodomethyl)piperidine-1-carboxylate
• EN300-1135914
• 1697705-46-6

• Inchi： 1S/C13H22F2INO3/c1-12(2,3)20-11(18)17-6-4-5-13(8-16,9-17)19-7-10(14)15/h10H,4-9H2,1-3H3
• InChI Key： WORFUXQRRHJACG-UHFFFAOYSA-N
• SMILES： ICC1(CN(C(=O)OC(C)(C)C)CCC1)OCC(F)F

Computed Properties

• Exact Mass: 405.06125g/mol
• Monoisotopic Mass: 405.06125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(2,2-difluoroethoxy)-3-(iodomethyl)piperidine-1-carboxylate

tert-butyl 3-(2,2-difluoroethoxy)-3-(iodomethyl)piperidine-1-carboxylate (CAS No. 1697705-46-6)

tert-butyl 3-(2,2-difluoroethoxy)-3-(iodomethyl)piperidine-1-carboxylate is a highly specialized organic compound with the CAS registry number 1697705-46-6. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in organic synthesis and their applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a piperidine ring substituted with a tert-butyl ester group, a 2,2-difluoroethoxy group, and an iodomethyl group. These substituents confer unique chemical properties and reactivity, making it a valuable building block in modern organic chemistry.

The synthesis of tert-butyl 3-(2,2-difluoroethoxy)-3-(iodomethyl)piperidine-1-carboxylate involves multi-step reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are critical for drug discovery and development. The compound's structure is particularly interesting due to the presence of both electron-withdrawing and electron-donating groups, which can influence its reactivity in various chemical transformations. For instance, the iodomethyl group is known to undergo nucleophilic substitution reactions under mild conditions, making it a valuable handle for further functionalization.

One of the most significant applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have exploited its unique properties to develop novel drugs targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. For example, recent studies have demonstrated its utility in the construction of complex natural product analogs, where precise control over stereochemistry is essential. The tert-butyl ester group serves as a protecting group for the carboxylic acid moiety during these syntheses, ensuring stability and facilitating subsequent transformations.

In addition to its role in drug discovery, tert-butyl 3-(2,2-difluoroethoxy)-3-(iodomethyl)piperidine-1-carboxylate has found applications in materials science. Its ability to form stable amide bonds makes it a promising candidate for the development of advanced polymers and coatings with tailored mechanical and thermal properties. Recent research has focused on its use as a monomer in step-growth polymerization reactions, leading to materials with enhanced durability and resistance to environmental factors.

The compound's structure also lends itself well to catalytic processes. The presence of fluorine atoms in the 2,2-difluoroethoxy group introduces steric hindrance and electronic effects that can modulate the activity of catalysts in various reactions. For instance, it has been employed as a ligand in transition metal-catalyzed cross-coupling reactions, demonstrating high efficiency and selectivity under mild conditions. These findings underscore its potential as a versatile tool in green chemistry and sustainable chemical processes.

From a regulatory standpoint, tert-butyl 3-(2,2-difluoroethoxy)-3-(iodomethyl)piperidine-1-carboxylate is classified as a non-hazardous chemical under standard safety guidelines. Its handling requires adherence to general laboratory safety protocols to minimize exposure risks. Despite its complex structure, the compound is not considered a controlled substance or precursor to illicit materials under current international regulations.

In conclusion, tert-butyl 3-(2,2-difluoroethoxy)-3-(iodomethyl)piperidine-1-carboxylate (CAS No. 1697705-46-6) stands out as a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable asset in modern chemical research and development. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.